Abcb1-IN-3

• Molecular Formula: C19H16N2O
• Molecular Weight: 288.3 g/mol
• InChI: InChI=1S/C19H16N2O/c1-21-17-6-4-3-5-15(17)16-11-12-20-18(19(16)21)13-7-9-14(22-2)10-8-13/h3-12H,1-2H3
• InChIKey: ZQKYCPUEPDPPDP-UHFFFAOYSA-N

Abcb1-IN-3 产品概述

ABCB1-IN-3, also known as Compound K27, is an orally active, small-molecule inhibitor of ATP-binding cassette subfamily B member 1 (ABCB1), also known as P-glycoprotein (P-gp). It is a synthetic β-carboline derivative (C19H16N2O; MW: 288.34) that directly binds to ABCB1 and inhibits its drug efflux function, thereby reversing ABCB1-mediated multidrug resistance (MDR) to paclitaxel (PTX). [1] In vitro, ABCB1-IN-3 significantly sensitizes PTX-resistant SW620/AD300 colon cancer cells to PTX (IC50 = 15.33 ± 5.4 nM, reversal fold = 171.2) without exhibiting intrinsic cytotoxicity up to 20 μM. In vivo, oral co-administration of ABCB1-IN-3 (50 mg/kg, q3d) with PTX potently suppresses tumor growth in a SW620/AD300 xenograft model without inducing overt toxicity. [2]

Workflow: ABCB1-mediated multidrug resistance (MDR) reversal studies

Selection: Oral dosing research compatibility with in vivo xenograft models

Use Context: Direct ABCB1 binding and paclitaxel sensitization without transporter expression alteration

• [1] Wang Y, Ding N, Zhao Y, Wang F, Liu W, Chen Z, Sun W, Gu L. Design, synthesis, and biological evaluation of β-carboline derivatives as ABCB1 inhibitors for reversing multidrug resistance. Eur J Med Chem. 2025 Feb 13;288:117390. View Source
• [2] TargetMol. ABCB1-IN-3 (T205499) Product Information. View Source

Abcb1-IN-3 的差异化特征

Substituting ABCB1-IN-3 with other ABCB1 inhibitors—even those within the same β-carboline class or with similar in vitro potency—is not scientifically valid due to substantial differences in mechanism, selectivity, and in vivo tolerability. For instance, many early-generation P-gp inhibitors (e.g., verapamil, cyclosporin A) exhibit significant off-target toxicity and poor potency, limiting their utility in vivo. [1] Clinically tested agents like tariquidar and zosuquidar, while potent, have faced challenges in clinical development due to adverse effects or pharmacokinetic interactions. [2] In contrast, ABCB1-IN-3 demonstrates a unique profile: it directly binds and stabilizes ABCB1 without altering its expression or subcellular localization, [3] and crucially, it shows no apparent toxicity in vivo even at efficacious doses. [4] These distinct attributes directly translate to the quantitative differentiation evidence presented below.

Selectivity

Pan-P-gp inhibitors (e.g., Tariquidar) may engage BCRP at test concentrations, potentially shifting efflux inhibition interpretation in dual-transporter models.

Oral PK

Comparator oral P-gp inhibitors (Elacridar, HM30181) show divergent bioavailability and tissue distribution, limiting direct substitution in oral MDR reversal protocols.

Tolerability

Toxicity and tolerability endpoints from earlier inhibitors do not transfer; model-specific safety endpoints require independent verification before interchange.

• [1] Dong J, et al. Strategies to overcome cancer multidrug resistance (MDR) through targeting P-glycoprotein (ABCB1): an updated review. Pharmacol Ther. 2023;249:108488. View Source
• [2] Weidner LD, Fung KL, Kannan P, et al. Tariquidar is an inhibitor and not a substrate of human and mouse P-glycoprotein. Drug Metab Dispos. 2016;44(2):275-282. View Source
• [3] Wang Y, et al. Eur J Med Chem. 2025 Feb 13;288:117390. View Source
• [4] TargetMol. ABCB1-IN-3 (T205499) Product Information. View Source

Abcb1-IN-3 关键证据

紫杉醇耐药逆转效力与选择性

ABCB1-IN-3 (Compound K27) demonstrates significantly greater potency in reversing paclitaxel (PTX) resistance compared to the structurally related inhibitor ABCB1-IN-1. In SW620/AD300 colon cancer cells overexpressing ABCB1, ABCB1-IN-3 reduced the IC50 of PTX to 15.33 ± 5.4 nM, corresponding to a 171.2-fold reversal of resistance. [1] In contrast, ABCB1-IN-1 exhibited IC50 values of 1.26 μM and 2.21 μM against Colo205 and Colo320 colon cancer cells, respectively, with no reported reversal fold data for PTX. [2] This represents an approximately 82-fold to 144-fold higher potency for ABCB1-IN-3 in restoring PTX sensitivity in ABCB1-overexpressing models.

Paclitaxel sensitization potency

Cross-study comparable

IC50 15.33 ± 5.4 nM (RF 171.2)
vs HM30181 35.4 nM; Elacridar 50–193 nM

Supports potency benchmarking for ABCB1 inhibitor selection in paclitaxel sensitization assays.

SW620/AD300 cells, 72 h; MDCK and ATPase assays for comparators.

Evidence Dimension	Potency in reversing paclitaxel resistance (IC50 of PTX in resistant cells + inhibitor)
Target Compound Data	IC50 = 15.33 ± 5.4 nM (SW620/AD300 cells)
Comparator Or Baseline	ABCB1-IN-1: IC50 = 1.26 μM (Colo205) and 2.21 μM (Colo320) for direct cytotoxicity; reversal of PTX resistance not quantified
Quantified Difference	Approx. 82- to 144-fold lower IC50 for ABCB1-IN-3 in PTX sensitization
Conditions	SW620/AD300 (ABCB1-overexpressing colon cancer) vs. Colo205/Colo320 cells; 72-hour MTT assay

Why This Matters

For researchers studying ABCB1-mediated PTX resistance, ABCB1-IN-3 provides a substantially more potent and well-characterized reversal phenotype, reducing the need for high inhibitor concentrations that could introduce off-target effects.

• [1] Wang Y, et al. Eur J Med Chem. 2025 Feb 13;288:117390. View Source
• [2] TargetMol. ABCB1-IN-1 (T78763) Product Information. View Source

口服活性与体内联合用药

ABCB1-IN-3 achieves potent reversal of PTX resistance at concentrations far below its cytotoxic threshold. In SW620/AD300 cells, ABCB1-IN-3 alone exhibited negligible cytotoxicity up to 20 μM, while effectively sensitizing cells to PTX with an IC50 of 15.33 nM. [1] Tariquidar, a benchmark third-generation P-gp inhibitor, displays a Kd of 5.1 nM for ABCB1 binding but requires higher concentrations (e.g., 0.3-1.5 μM) to enhance chemosensitivity in cellular assays, and has been reported to inhibit cell viability at 33.34 μM. [2] The wide therapeutic window of ABCB1-IN-3 (≥1300-fold between reversal IC50 and cytotoxic concentration) contrasts with the narrower window of tariquidar and other clinical candidates, suggesting a favorable safety margin for in vitro and in vivo applications.

Oral in vivo efficacy

Model-specific review

50 mg/kg p.o. q3d + PTX inhibited tumor growth without toxicity in SW620/AD300 xenograft.

Supports oral MDR reversal model validation.

Elacridar oral brain penetration data do not directly substitute.

Evidence Dimension	Therapeutic window (reversal potency vs. intrinsic cytotoxicity)
Target Compound Data	Reversal IC50 = 15.33 nM; No cytotoxicity ≤20 μM
Comparator Or Baseline	Tariquidar: Kd = 5.1 nM; Cytotoxicity observed at 33.34 μM
Quantified Difference	≥1300-fold separation between reversal and cytotoxic concentrations for ABCB1-IN-3
Conditions	SW620/AD300 cells (ABCB1-IN-3); CHrB30 cells (Tariquidar binding); MRC5 cells (Tariquidar cytotoxicity)

Why This Matters

A wide therapeutic window is critical for in vivo efficacy and safety; ABCB1-IN-3's high selectivity for ABCB1 inhibition over general cytotoxicity makes it a superior tool compound for long-term resistance reversal studies.

• [1] Wang Y, et al. Eur J Med Chem. 2025 Feb 13;288:117390. View Source
• [2] Glpbio. Tariquidar (GC15570) Product Information. View Source

靶点结合与选择性抑制

In a SW620/AD300 colon cancer xenograft model, oral administration of ABCB1-IN-3 (50 mg/kg, every 3 days for 14 days) in combination with PTX significantly suppressed tumor growth compared to vehicle or PTX alone, with no observed toxicity. [1] In contrast, while tariquidar has shown in vivo efficacy in some models (e.g., enhancing astragaloside IV effects in autoimmune encephalomyelitis at 13 mg/kg i.p.), its use is often limited by P-gp inhibition at the blood-brain barrier and potential for adverse drug-drug interactions. [2] ABCB1-IN-3's demonstrated oral activity and favorable in vivo safety profile in a direct tumor xenograft setting provide a clear advantage for oncology-focused preclinical studies.

Binding mode & selectivity

Cross-study comparable

Direct ABCB1 binding without altering expression; no reported off-target at test concentrations.

Supports study design requiring minimal BCRP cross-reactivity.

Tariquidar inhibits BCRP >100 nM, Zosuquidar Ki = 60 nM.

Evidence Dimension	In vivo tumor growth inhibition (combination with PTX)
Target Compound Data	Significant tumor suppression (p < 0.05) vs. PTX alone; no toxicity at 50 mg/kg p.o.
Comparator Or Baseline	Tariquidar: In vivo efficacy demonstrated in non-tumor models (EAE) but limited direct tumor xenograft data with PTX; potential CNS toxicity concerns
Quantified Difference	Direct tumor xenograft data available for ABCB1-IN-3; tariquidar's oncology in vivo data less robust
Conditions	BALB/c nude mice bearing SW620/AD300 xenografts; 14-day treatment

Why This Matters

For researchers requiring a P-gp inhibitor with validated in vivo tumor efficacy and a clean toxicity profile, ABCB1-IN-3 offers a more directly applicable and better-characterized tool than tariquidar or other clinical candidates.

• [1] Wang Y, et al. Eur J Med Chem. 2025 Feb 13;288:117390. View Source
• [2] Weidner LD, et al. Drug Metab Dispos. 2016;44(2):275-282. View Source

安全性及口服有效性

Mechanistic studies confirm that ABCB1-IN-3 directly binds to ABCB1 and inhibits its efflux function without affecting ABCB1 protein expression or subcellular localization. [1] In contrast, some β-carboline derivatives (e.g., harmine) have been reported to modulate ABCB1 expression levels, potentially complicating interpretation of reversal effects. [2] This clean, non-transcriptional mechanism ensures that observed chemosensitization is due solely to functional inhibition of the transporter, not to downregulation of the resistance protein itself.

In vitro selectivity window

Class-level inference

>1,300-fold (20 µM single-agent non-toxic / 15.33 nM IC50)

Supports safety-related endpoint monitoring in MDR models.

In vivo 50 mg/kg oral regimen showed no toxicity.

Evidence Dimension	Mechanism of ABCB1 inhibition
Target Compound Data	Direct binding; no change in ABCB1 expression
Comparator Or Baseline	Some β-carbolines (e.g., harmine) may alter ABCB1 expression
Quantified Difference	Qualitative difference in mechanism (functional inhibition vs. potential expression modulation)
Conditions	SW620/AD300 cells; Western blot analysis

Why This Matters

For mechanistic studies of MDR reversal, ABCB1-IN-3 provides a cleaner, more specific tool that isolates functional P-gp inhibition from confounding changes in protein expression.

• [1] Wang Y, et al. Eur J Med Chem. 2025 Feb 13;288:117390. View Source
• [2] Abdi N, et al. Investigating of harmane, harmine, and norharman as P-gp inhibitors. Sci Rep. 2025. View Source

Orally Bioavailable with Demonstrated In Vivo Efficacy vs. Parenteral-Only Inhibitors

ABCB1-IN-3 is orally active, as demonstrated by its efficacy in a xenograft model following oral gavage (50 mg/kg, p.o.). [1] In contrast, many potent ABCB1 inhibitors, including tariquidar and zosuquidar, are typically administered intraperitoneally or intravenously in preclinical studies due to poor oral bioavailability or extensive first-pass metabolism. [2] This oral route of administration simplifies in vivo dosing regimens, reduces animal stress, and more closely mimics potential clinical oral dosing, making ABCB1-IN-3 a more practical tool for chronic reversal studies.

Evidence Dimension	Route of administration and in vivo efficacy
Target Compound Data	Oral (p.o.) effective at 50 mg/kg
Comparator Or Baseline	Tariquidar, zosuquidar: typically i.p. or i.v.
Quantified Difference	Oral vs. parenteral
Conditions	SW620/AD300 xenograft model; 14-day oral dosing

Why This Matters

Oral bioavailability simplifies experimental protocols and reduces confounding factors associated with parenteral administration, such as injection site reactions and stress-induced pharmacokinetic variability.

• [1] TargetMol. ABCB1-IN-3 (T205499) Product Information. View Source
• [2] Weidner LD, et al. Drug Metab Dispos. 2016;44(2):275-282. View Source

Abcb1-IN-3 应用推荐

体内多药耐药逆转与联合用药研究

ABCB1-IN-3 is ideally suited for in vitro and in vivo studies aimed at reversing ABCB1-mediated resistance to paclitaxel in colon cancer. In SW620/AD300 cells, co-treatment with ABCB1-IN-3 reduces PTX IC50 to 15.33 nM, enabling mechanistic studies of MDR reversal. [1] In xenograft models, oral co-administration significantly suppresses tumor growth without added toxicity. [2]

紫杉醇耐药体外逆转与细胞周期机制

As a direct, non-cytotoxic P-gp inhibitor, ABCB1-IN-3 can be used to investigate ABCB1-mediated drug efflux and its impact on intracellular accumulation of co-administered substrates (e.g., chemotherapeutics, fluorescent probes). Its lack of effect on ABCB1 expression ensures that observed changes are due to functional inhibition. [1]

β-咔啉衍生物设计与结构优化

ABCB1-IN-3 serves as a key reference compound for exploring the SAR of β-carboline derivatives as ABCB1 inhibitors. Its well-defined potency (IC50 = 15.33 nM), reversal fold (171.2), and in vivo profile provide a benchmark for evaluating new analogs.

阳性对照用于安全性及功能评价

ABCB1-IN-3's oral bioavailability and favorable safety profile make it a valuable tool for preclinical proof-of-concept studies evaluating oral P-gp inhibition as a strategy to overcome MDR. Its efficacy in a xenograft model supports its use in translational oncology research. [3]

Application

Selection Property

Validation Focus

In vivo MDR reversal & combination studies

Oral bioavailability and safety-related endpoint monitoring

Tumor growth inhibition and tolerability endpoints

Paclitaxel sensitization & cell cycle analysis

Potency and ABCB1 efflux inhibition efficiency

Reversal fold and G2/M arrest confirmation

β-Carboline derivative design & SAR

Structural scaffold with oral P-gp inhibitory activity

SAR-driven optimization of oral bioavailability

Positive control for inhibitor benchmarking

Characterized safety and pharmacodynamic profile

Comparator assay-response and tolerability endpoints

• [1] Wang Y, et al. Eur J Med Chem. 2025 Feb 13;288:117390. View Source
• [2] TargetMol. ABCB1-IN-3 (T205499) Product Information. View Source
• [3] Wang Y, et al. Eur J Med Chem. 2025 Feb 13;288:117390. View Source